![molecular formula C15H16N2OS2 B2807699 2-(ethylthio)-3-(p-tolyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one CAS No. 686771-63-1](/img/structure/B2807699.png)
2-(ethylthio)-3-(p-tolyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(ethylthio)-3-(p-tolyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C15H16N2OS2 and its molecular weight is 304.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
Efficient Synthesis and Characterization : A study highlighted an efficient synthesis approach for dihydrothieno[3,2-d]pyrimidin-4(3H)-ones, emphasizing a consecutive method involving aza-Wittig reactions and catalytic transformations. This process showcases the versatility and adaptability of these compounds for further chemical modifications and applications in various fields (Chen, Nie, & Ding, 2009).
Novel Routes and Intermediates : Research has developed new synthetic routes to 2-arylthieno[2,3-d]pyrimidin-4(3H)-ones, providing insights into heterocyclization processes and isolation of intermediates. These findings are crucial for understanding the chemical reactivity and potential for creating derivatives with varied properties (Davoodnia, Bakavoli, Soleimany, & Tavakoli-Hoseini, 2009).
Potential Applications
Antitumor Activity : Several derivatives of thieno[3,2-d]pyrimidin-4(3H)-ones have been synthesized and evaluated for their antitumor activity. These studies have shown promising results against various cancer cell lines, indicating the potential of these compounds as antitumor agents (Hafez & El-Gazzar, 2017).
Antimicrobial and Antistaphylococcal Activity : Research into pyridothienopyrimidinones has revealed their significant antistaphylococcal activity, suggesting their application in developing new antibacterial agents. This highlights the potential of thieno[3,2-d]pyrimidin-4(3H)-ones in addressing microbial resistance issues (Kostenko et al., 2008).
Antimalarial Exploration : Efforts to discover new antimalarial agents led to the exploration of dihydrothieno[3,2-d][1,3,2]diazaborinin-4(1H)-ones, demonstrating the compound class's potential in creating novel antimalarial series. This research underscores the adaptability of these compounds in developing treatments for various diseases (Mustière, Vanelle, & Primas, 2021).
Properties
IUPAC Name |
2-ethylsulfanyl-3-(4-methylphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2OS2/c1-3-19-15-16-12-8-9-20-13(12)14(18)17(15)11-6-4-10(2)5-7-11/h4-7H,3,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCYVFCSAZZYFLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NC2=C(C(=O)N1C3=CC=C(C=C3)C)SCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.